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Compound of Interest

Compound Name: Anazolene sodium

Cat. No.: B086006

Essential guidance for researchers, scientists, and drug development professionals on the safe
and compliant disposal of Anazolene sodium.

This document provides a comprehensive operational plan for the proper disposal of
Anazolene sodium, a diagnostic aid used for blood volume and cardiac output determination.
Adherence to these procedures is critical for ensuring laboratory safety, environmental
protection, and regulatory compliance. The information presented is based on the classification
of Anazolene sodium as a non-hazardous chemical for shipping and research purposes.
However, it is imperative to consult with your institution's Environmental Health and Safety
(EHS) department to confirm its classification and disposal requirements according to local,
state, and federal regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle Anazolene sodium with care.
Although it is classified as non-hazardous for shipping, good laboratory practices should
always be observed.

Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and
nitrile gloves.

Handling:
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» Avoid generating dust when handling the solid form of Anazolene sodium.

 In case of a spill, prevent dust dispersion. Collect the spilled material using a damp cloth or a
filtered vacuum and place it in a sealed container for disposal.

Step-by-Step Disposal Procedures

The appropriate disposal method for Anazolene sodium depends on its physical state (solid or
agueous solution) and the specific regulations of your institution.

For Solid Anazolene Sodium Waste:

o Waste Collection:

o Collect all solid Anazolene sodium waste, including contaminated items like weighing
boats and paper, in a designated, compatible, and leak-proof container.

o The container should be clearly labeled.
e Labeling:

o Label the waste container as "Non-Hazardous Chemical Waste" and clearly indicate
"Anazolene sodium.”

o Include the date of accumulation.
o Storage:

o Store the sealed waste container in a designated waste accumulation area, away from
incompatible materials.

e Disposal:

o Arrange for the disposal of the container through your institution's EHS department or their
designated waste management contractor. Do not dispose of solid Anazolene sodium in
the regular trash.

For Aqueous Solutions of Anazolene Sodium:
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Drain disposal of aqueous solutions of non-hazardous chemicals may be permissible under
specific conditions. However, you must verify this with your institution's EHS department before
proceeding. The NIH Drain Discharge Guide, for instance, does not list Anazolene sodium as
an approved chemical for drain disposal.

If Drain Disposal is Permitted by Your Institution:

Verification:

o Confirm with your EHS department that Anazolene sodium solutions are approved for
drain disposal.

o Ensure the solution does not contain any other hazardous materials.

Dilution:

o Dilute the Anazolene sodium solution with a large amount of water. A general guideline is
to aim for a concentration of less than 1%.

Disposal:
o Slowly pour the diluted solution down the drain with the cold water tap running.

o Continue to run the water for several minutes after the solution has been poured to ensure
it is thoroughly flushed from the plumbing system.

f Drain Disposal is Not Permitted:

Waste Collection:

o Collect the aqueous waste in a clearly labeled, sealed, and compatible container.

Labeling:

o Label the container as "Non-Hazardous Aqueous Waste" and specify the contents as
"Anazolene sodium solution” with its approximate concentration.

Disposal:
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o Dispose of the container through your institution's EHS department.

Quantitative Data Summary

Property Value

Chemical Formula C26H16N3Nas010S3
Molecular Weight 695.57 g/mol
Appearance Solid powder

o o Shipped under ambient temperature as a non-
Shipping Classification )
hazardous chemical.[1]

Anazolene Sodium Disposal Workflow
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Caption: Decision workflow for the proper disposal of Anazolene sodium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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